molecular formula C5H8F3O3S- B066595 5,5,5-Trifluoropentane-1-sulfonate CAS No. 164523-19-7

5,5,5-Trifluoropentane-1-sulfonate

Cat. No.: B066595
CAS No.: 164523-19-7
M. Wt: 205.18 g/mol
InChI Key: IMWQVSSRLXGHOO-UHFFFAOYSA-N
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Description

5,5,5-Trifluoropentane-1-sulfonate (TFP) is a sulfonate compound that has gained significant attention in scientific research due to its unique properties. TFP is a fluorinated compound that contains a sulfonate group, which makes it highly polar and water-soluble. This property has made TFP a valuable tool in many scientific applications, especially in biochemistry and physiology.

Scientific Research Applications

Catalytic and Synthetic Applications

Trifluoromethanesulfonic acid has been identified as an effective catalyst in inducing cyclisations of homoallylic sulfonamides, leading to the formation of pyrrolidines and facilitating the efficient formation of polycyclic systems. This showcases the role of sulfonamide-based catalysts in organic synthesis, highlighting their utility in creating complex molecular structures (Haskins & Knight, 2002).

Environmental Impact and Degradation

The persistence and widespread exposure of polyfluoroalkyl chemicals (PFCs) in the environment have raised concerns due to their potential toxic effects. Studies have explored the exposure levels, degradation pathways, and environmental impacts of these chemicals, including their presence in the U.S. population and potential health effects. Research has also focused on the degradation of new substitutes for perfluorinated surfactants, aiming to understand their stability and biodegradability (Calafat et al., 2007; Quinete et al., 2010).

Membrane Technology and Water Treatment

Innovations in membrane technology have led to the development of novel sulfonated thin-film composite nanofiltration membranes. These membranes show improved water flux and are effective in the treatment of dye solutions, indicating their potential in enhancing water purification processes (Liu et al., 2012).

Surfactant Properties and Applications

The design and synthesis of perfluorobutyl-based fluorinated sodium alkanesulfonates as alternatives to perfluorooctanesulfonic acid (PFOS) have been explored. These compounds exhibit surfactant properties and could serve as safer alternatives for industrial and consumer products, showcasing the ongoing efforts to find environmentally friendly and less toxic surfactants (Chirumarry et al., 2017).

Properties

IUPAC Name

5,5,5-trifluoropentane-1-sulfonate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H9F3O3S/c6-5(7,8)3-1-2-4-12(9,10)11/h1-4H2,(H,9,10,11)/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SEUCKDVLNXZVMR-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CCS(=O)(=O)[O-])CC(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H8F3O3S-
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00591483
Record name 1:4 Fluorotelomer sulfonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00591483
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

205.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

164523-19-7
Record name 1:4 Fluorotelomer sulfonate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00591483
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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